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Compound of Interest

Compound Name: AZ-PFKFB3-67

Cat. No.: B15573944

L Get Quote

This guide provides essential safety, logistical, and operational information for the handling and
disposal of AZ-PFKFB3-67, a potent and selective inhibitor of 6-phosphofructo-2-
kinase/fructose-2,6-biphosphatase 3 (PFKFB3). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Physicochemical and Inhibitory Properties

AZ-PFKFB3-67 is a small molecule inhibitor used in research to study the role of PFKFB3 in
various biological processes, particularly in cancer metabolism and angiogenesis.[1][2][3][4][5]
Its properties are summarized in the table below.

Property Value

Molecular Formula C26H25Ns03

Molecular Weight 455.51 g/mol

Appearance White to off-white solid

Purity >98% (HPLC)

Solubility Soluble in DMSO (up to 100 mM) and Ethanol
Storage Store at -20°C

Cao vales PFKFB3: 11 nM, PFKFB2: 159 nM, PFKFB1:

1130 nM
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Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is critical when handling AZ-PFKFB3-67 to minimize
exposure and ensure laboratory safety. The following table outlines the recommended PPE for
various tasks.

Recommended Personal Protective

Task .

Equipment (PPE)

Chemical fume hood, safety glasses with side
Weighing and preparing stock solutions shields, chemical-resistant gloves (e.g., nitrile),

lab coat, and closed-toe shoes.

o Biological safety cabinet (if working with cell
Cell culture and in vitro assays )
lines), safety glasses, gloves, and a lab coat.

Appropriate animal handling facility with
In vivo studies designated procedure rooms, safety glasses,

gloves, and a lab coat.

] Safety glasses, chemical-resistant gloves, and a
Waste disposal
lab coat.

Operational Plans: Handling, Storage, and Disposal

A systematic approach to the handling, storage, and disposal of AZ-PFKFB3-67 is essential for
maintaining a safe research environment.

Receiving and Storage

Upon receipt, inspect the container for any damage. The compound should be stored in a
tightly sealed container at -20°C in a designated and labeled area.

Solution Preparation

All manipulations involving the solid compound should be performed in a chemical fume hood
to avoid inhalation of dust. To prepare a stock solution, dissolve the compound in an
appropriate solvent such as DMSO. For a 10 mM stock solution, dissolve 4.56 mg of AZ-
PFKFB3-67 in 1 mL of DMSO.
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Disposal Plan

Dispose of unused AZ-PFKFB3-67 and contaminated materials in accordance with institutional
and local regulations for chemical waste.

e Solid Waste: Collect unused solid compound and any contaminated consumables (e.g.,
weigh boats, pipette tips) in a designated, sealed container for chemical waste.

» Liquid Waste: Collect unused stock solutions and experimental media containing the
compound in a clearly labeled, sealed container for hazardous liquid waste. Do not pour
down the drain.

o Decontamination: Decontaminate work surfaces and equipment with an appropriate solvent
(e.q., 70% ethanol) after use.

The following diagram illustrates the safe handling and disposal workflow for AZ-PFKFB3-67.
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Safe Handling and Disposal Workflow for AZ-PFKFB3-67
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Caption: Workflow for safe handling and disposal of AZ-PFKFB3-67.
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Experimental Protocol: Cell Viability Assay

This protocol describes a common in vitro experiment to assess the effect of AZ-PFKFB3-67
on the viability of cancer cells.

Materials:

e Cancer cell line of interest (e.g., HeLa, A549)

o Complete cell culture medium

e AZ-PFKFB3-67 stock solution (10 mM in DMSO)
e 96-well cell culture plates

o Cell viability reagent (e.g., MTT, CellTiter-Glo®)
o Plate reader

Procedure:

o Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per
well in 100 pL of complete medium. Incubate for 24 hours at 37°C and 5% CO: to allow for
cell attachment.

o Compound Treatment: Prepare serial dilutions of AZ-PFKFB3-67 in complete medium from
the 10 mM stock solution. The final concentrations may range from 1 nM to 100 pM. The final
DMSO concentration in all wells, including the vehicle control, should be less than 0.1%.

* Remove the medium from the wells and add 100 pL of the prepared AZ-PFKFB3-67
dilutions or vehicle control (medium with DMSO) to the respective wells.

e Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO-..

» Cell Viability Measurement: After the incubation period, measure cell viability using a
preferred method. For an MTT assay:
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o Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at
37°C.

o Remove the medium and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

o Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle-treated control cells. Plot the results to determine the ICso value of AZ-PFKFB3-67.

Signaling Pathway

AZ-PFKFB3 is a key enzyme in the regulation of glycolysis, a metabolic pathway that is often
upregulated in cancer cells (the Warburg effect). PFKFB3 produces fructose-2,6-bisphosphate
(F2,6BP), a potent allosteric activator of phosphofructokinase-1 (PFK-1), which is a rate-limiting
enzyme in glycolysis.[6][7][8][9][10] By inhibiting PFKFB3, AZ-PFKFB3-67 reduces the levels
of F2,6BP, thereby decreasing the rate of glycolysis.[1][2][3][4][5]

The following diagram illustrates the role of PFKFB3 in the glycolytic pathway and the
mechanism of action of AZ-PFKFB3-67.
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PFKFB3 Signaling Pathway in Glycolysis
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Caption: PFKFB3's role in glycolysis and its inhibition by AZ-PFKFB3-67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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